ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate

• IUPAC Name: ethyl 2-[5-[(3-methoxyanilino)methyl]-1H-1,2,4-triazol-3-yl]acetate
• InChI: InChI=1S/C14H18N4O3/c1-3-21-14(19)8-12-16-13(18-17-12)9-15-10-5-4-6-11(7-10)20-2/h4-7,15H,3,8-9H2,1-2H3,(H,16,17,18)
• InChI Key: NYYFSVWVBVUYGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NNC(=N1)CNC2=CC(=CC=C2)OC
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol

Description

Ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate is a chemical compound that belongs to the class of triazole derivatives. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins involved in cellular processes such as DNA replication, cell division, and protein synthesis.
Biochemical and Physiological Effects:
Ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of various fungal and bacterial strains, including Candida albicans, Escherichia coli, and Staphylococcus aureus. It has also been shown to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate in lab experiments is its broad-spectrum antimicrobial activity. This makes it a useful tool for studying the mechanisms of action of various microorganisms and for developing new antimicrobial agents. However, one limitation of using this compound is its potential toxicity and adverse effects on human health, which must be carefully considered when conducting experiments.

Future Directions

There are several future directions for research on ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate. One area of interest is the development of new metal complexes using this compound as a ligand, with potential applications in catalysis and materials science. Another area of research is the exploration of its potential as an anticancer agent, including its effects on cancer cell signaling pathways and its potential for combination therapy with other drugs. Additionally, further studies are needed to determine the safety and toxicity of this compound and its potential for use in clinical settings.

Synthesis Methods

The synthesis of ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate can be achieved through a multi-step process. The first step involves the reaction between 3-methoxybenzylamine and ethyl acetoacetate in the presence of a catalyst such as sodium ethoxide. The resulting product is then treated with hydrazine hydrate to form the intermediate compound 3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazole. Finally, this intermediate is esterified with ethyl chloroacetate to obtain the desired product.

Scientific Research Applications

Ethyl (3-{[(3-methoxyphenyl)amino]methyl}-1H-1,2,4-triazol-5-yl)acetate has been extensively studied for its potential applications in scientific research. It has been shown to exhibit antifungal, antimicrobial, and anticancer properties. It has also been used as a ligand in the synthesis of metal complexes with potential applications in catalysis, materials science, and drug discovery.